molecular formula C11H9BrO3 B1282246 3-bromo-7-methoxy-4-methyl-2H-chromen-2-one CAS No. 75908-67-7

3-bromo-7-methoxy-4-methyl-2H-chromen-2-one

Cat. No. B1282246
CAS RN: 75908-67-7
M. Wt: 269.09 g/mol
InChI Key: LBZBRXUEBMKFSR-UHFFFAOYSA-N
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Description

“3-bromo-7-methoxy-4-methyl-2H-chromen-2-one” is a derivative of coumarin . Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820 . They are valuable kinds of oxygen-containing heterocycles widely found in nature . More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi, and bacteria .


Synthesis Analysis

The synthesis of coumarin systems has been considered for many organic and pharmaceutical chemists . These methods are carried out in the classical and non-classical conditions particularly under green conditions such as using green solvent, catalyst, and other procedures . An efficient method was reported for the synthesis of coumarin derivatives via the alkylation reaction of 7-hydroxy-4-methyl coumarin with propargyl bromide in dry acetone and anhydrous potassium carbonate at 50 °C and then reaction with various sodium azides .


Molecular Structure Analysis

Coumarins or benzopyran-2-ones are a group of nature-occurring lactones . Many synthetic coumarins with a type of pharmacophoric groups at C-3, C-4, and C-7 positions have been intensively screened for different biological properties .


Chemical Reactions Analysis

The α-bromocarbonyl moiety present in compound 1 showed high reactivity towards nucleophilic displacement reactions .


Physical And Chemical Properties Analysis

The synthesized compounds were characterized by elemental analysis and by spectroscopic techniques such as 1H-NMR, 13C-NMR, and mass spectrometry . The yield was 0.292 g (56.3%), mp = 268–270°C .

Scientific Research Applications

Biological Activity

The compound is a derivative of coumarin, a class of compounds known for their varied physiological activities . Coumarin derivatives have been found to possess anticoagulant, antibacterial, antihelminitic, hypothermal properties, and vasodilatatory action . Some representative compounds showed antitumor activity in vitro on Ehrlich ascites carcinoma in the preliminary testing .

Synthesis of Heterocyclic Systems

3-bromo-7-methoxy-4-methyl-2H-chromen-2-one is used as a building block in the synthesis of critical polyfunctionalized heterocyclic systems and other industrially significant scaffolds . It has been used in the preparation of five and six-membered heterocyclic systems such as thiophenes, imidazoles, pyrazoles, thiazoles, triazoles, pyrans, pyridines, thiadiazins as well as fused heterocyclic systems .

Antitumor Activity

Certain derivatives of this compound have shown promising antitumor activity against liver carcinoma (HEPG2-1) . The pyrazolo[1,5-a]pyrimidine, thiazole, and 1,3,4-thiadiazole derivatives of this compound have shown significant antitumor activity in preliminary testing .

Antimicrobial Activity

Derivatives of 3-bromo-7-methoxy-4-methyl-2H-chromen-2-one have also shown antimicrobial activities . This makes them potential candidates for the development of new antimicrobial agents.

Inhibitors of Type 2 Diabetes Mellitus

Some derivatives of this compound are promising inhibitors of type 2 diabetes mellitus . This opens up a new avenue for the development of drugs for the treatment of diabetes.

Chemosensors

Polyfunctional coumarin platforms, which include 3-bromo-7-methoxy-4-methyl-2H-chromen-2-one, are used to detect multianalyte detection, such as different bioactive elements and various environmental pollutants . This makes them valuable tools in analytical chemistry and environmental monitoring.

Safety and Hazards

While specific safety and hazards information for “3-bromo-7-methoxy-4-methyl-2H-chromen-2-one” is not available, similar compounds have been classified as Acute Tox. 1 Dermal - Eye Irrit. 2 - Skin Irrit. 2 .

properties

IUPAC Name

3-bromo-7-methoxy-4-methylchromen-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9BrO3/c1-6-8-4-3-7(14-2)5-9(8)15-11(13)10(6)12/h3-5H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBZBRXUEBMKFSR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)OC2=C1C=CC(=C2)OC)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9BrO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70518480
Record name 3-Bromo-7-methoxy-4-methyl-2H-1-benzopyran-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70518480
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

269.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-bromo-7-methoxy-4-methyl-2H-chromen-2-one

CAS RN

75908-67-7
Record name 3-Bromo-7-methoxy-4-methyl-2H-1-benzopyran-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70518480
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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